Cas no 62118-11-0 (Heptanal, 3-mercapto-4-oxo-)

• Product Name: Heptanal, 3-mercapto-4-oxo-
• CAS No: 62118-11-0
• MF: C₇H₁₂O₂S
• MW: 160.233981132507
• CID: 457468
• PubChem ID: 21493207
• Update Time: 2025-04-19

Heptanal, 3-mercapto-4-oxo- Chemical and Physical Properties

Names and Identifiers

• Heptanal, 3-mercapto-4-oxo-
• 4-oxo-3-sulfanylheptanal
• DTXSID00614848
• 62118-11-0
• SCHEMBL11853800

• Inchi： 1S/C7H12O2S/c1-2-3-6(9)7(10)4-5-8/h5,7,10H,2-4H2,1H3
• InChI Key： IKLKNRZFADFZOP-UHFFFAOYSA-N
• SMILES： SC(CC=O)C(CCC)=O

Computed Properties

• Exact Mass: 160.05586
• Monoisotopic Mass: 160.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 35.1Ų

Experimental Properties

• PSA: 34.14